N-(diphenylmethyl)-2-({5-[(2-methylphenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)propanamide

• IUPAC Name: N-benzhydryl-2-[[5-[(2-methylphenoxy)methyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]propanamide
• InChI: InChI=1S/C29H30N4O2S/c1-4-19-33-26(20-35-25-18-12-11-13-21(25)2)31-32-29(33)36-22(3)28(34)30-27(23-14-7-5-8-15-23)24-16-9-6-10-17-24/h4-18,22,27H,1,19-20H2,2-3H3,(H,30,34)
• InChI Key: ARHGIBUXOYDUDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC2=NN=C(N2CC=C)SC(C)C(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C29H30N4O2S
• Molecular Weight: 498.6 g/mol

Description

N-(diphenylmethyl)-2-({5-[(2-methylphenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)propanamide is a synthetic organic compound that belongs to the class of triazole derivatives. These compounds are known for their diverse biological activities and are often used in medicinal chemistry for the development of pharmaceuticals.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Investigated for its potential use as a pharmaceutical agent, particularly in the treatment of infections or as an anti-inflammatory agent.

Industry: May be used in the development of new materials or as a catalyst in chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(diphenylmethyl)-2-({5-[(2-methylphenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)propanamide typically involves multi-step organic reactions. The starting materials may include diphenylmethanol, 2-methylphenol, and various triazole precursors. Common synthetic routes may involve:

Formation of the triazole ring: This can be achieved through cyclization reactions involving hydrazine derivatives and appropriate alkynes or alkenes.

Attachment of the phenoxy group: This step may involve etherification reactions using 2-methylphenol and suitable alkylating agents.

Introduction of the sulfanyl group: This can be done through thiol-ene reactions or other sulfur-based coupling reactions.

Final amide formation: The propanamide moiety can be introduced through amidation reactions using appropriate carboxylic acid derivatives and amine sources.

Industrial Production Methods

Industrial production of such compounds often involves optimization of reaction conditions to maximize yield and purity. This may include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

N-(diphenylmethyl)-2-({5-[(2-methylphenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidizing agents: Hydrogen peroxide, potassium permanganate.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Solvents: Common solvents include dichloromethane, ethanol, and water.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may lead to the formation of alcohols or amines.

Mechanism of Action

The mechanism of action of N-(diphenylmethyl)-2-({5-[(2-methylphenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)propanamide involves its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins involved in biological pathways. The compound may exert its effects through:

Inhibition of enzyme activity: By binding to the active site of enzymes, it can prevent substrate binding and subsequent reactions.

Receptor modulation: It may act as an agonist or antagonist at specific receptors, altering cellular signaling pathways.

Disruption of cellular processes: The compound may interfere with cellular processes such as DNA replication or protein synthesis.

Comparison with Similar Compounds

Similar Compounds

Fluconazole: Another triazole derivative used as an antifungal agent.

Itraconazole: A triazole compound with broad-spectrum antifungal activity.

Voriconazole: Known for its effectiveness against a wide range of fungal infections.

Uniqueness

N-(diphenylmethyl)-2-({5-[(2-methylphenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)propanamide is unique due to its specific structural features, such as the diphenylmethyl and sulfanyl groups, which may confer distinct biological activities and chemical reactivity compared to other triazole derivatives.